2-(3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-1-(4-methylpiperidin-1-yl)ethanone oxalate

• IUPAC Name: 2-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-1-(4-methylpiperidin-1-yl)ethanone;oxalic acid
• InChI: InChI=1S/C16H24N4O2.C2H2O4/c1-11-4-6-20(7-5-11)14(21)10-19-8-13(9-19)16-17-15(18-22-16)12-2-3-12;3-1(4)2(5)6/h11-13H,2-10H2,1H3;(H,3,4)(H,5,6)
• InChI Key: SXEVZHNACRRYJG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CN2CC(C2)C3=NC(=NO3)C4CC4.C(=O)(C(=O)O)O
• Molecular Formula: C18H26N4O6
• Molecular Weight: 394.4 g/mol

Description

2-(3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-1-(4-methylpiperidin-1-yl)ethanone oxalate is a useful research compound. Its molecular formula is C18H26N4O6 and its molecular weight is 394.428. The purity is usually 95%.
BenchChem offers high-quality 2-(3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-1-(4-methylpiperidin-1-yl)ethanone oxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-1-(4-methylpiperidin-1-yl)ethanone oxalate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photochemistry of Oxadiazoles

The photochemical reaction of 2,5-disubstituted 1,3,4-oxadiazoles with furan has been explored, indicating the potential of oxadiazoles in photo-induced chemical transformations. This study lays the foundation for understanding the photochemistry of oxadiazoles, which could be relevant to the broader category including 2-(3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-1-(4-methylpiperidin-1-yl)ethanone oxalate (Tsuge, O., Oe, K., & Tashiro, M., 1973).

Carbamoyl Radicals from Oxime Oxalate Amides

The generation of carbamoyl radicals from oxime oxalate amides offers a route to synthesize azetidinones, demonstrating the compound's potential in the synthesis of β-lactam antibiotics. This synthetic pathway could provide insight into the chemical properties and reactions of the azetidinone unit in the compound of interest (Scanlan, E. M., Slawin, A., & Walton, J., 2004).

Antimicrobial Applications

Studies on oxadiazoles have shown significant antimicrobial activities, which could imply potential research applications for the compound in developing new antimicrobial agents. The para-substitution on oxadiazoles has been found to enhance their activity, suggesting modifications to the core structure could influence biological activity (Fuloria, N., Singh, V., Shaharyar, M., & Ali, M., 2009).

Synthesis and Characterization of Azetidinones

The synthesis and characterization of azetidinones derived from various precursors demonstrate the compound's relevance in pharmaceutical and synthetic chemistry. These studies highlight the versatility of azetidinones in chemical synthesis and their potential pharmacological activities (Desai, N., & Dodiya, A., 2014).